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Technical Guide: 1-Butanamine, Hydrofluoride
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butanamine, hydrofluoride is the salt formed from the reaction of the primary amine 1-

butanamine (also known as n-butylamine) and hydrogen fluoride. While the parent compound,

1-butanamine, is a well-characterized chemical intermediate, the hydrofluoride salt is less

commonly documented in dedicated literature. However, the formation of amine salts is a

fundamental practice in medicinal chemistry and drug development. This technical guide

provides a comprehensive overview of 1-butanamine, hydrofluoride, including its chemical

identity, physicochemical properties, a detailed experimental protocol for its synthesis, and its

potential applications in research and drug development.

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern

medicinal chemistry. The presence of fluorine can significantly alter a molecule's

pharmacokinetic and physicochemical properties, such as metabolic stability, membrane

permeability, and binding affinity to target proteins.[1][2][3][4][5] The formation of an amine salt,

such as a hydrofluoride, can further modify properties like solubility and bioavailability, which

are critical for the development of effective pharmaceutical agents.
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While a specific CAS number for 1-Butanamine, hydrofluoride is not readily available in

major chemical databases, its constituent parts are well-defined.

Table 1: Chemical Identification

Identifier
1-Butanamine (Parent
Compound)

1-Butanamine,
Hydrofluoride

CAS Number 109-73-9 Not Assigned

Molecular Formula C₄H₁₁N C₄H₁₂FN

Molecular Weight 73.14 g/mol 93.14 g/mol

IUPAC Name Butan-1-amine Butan-1-aminium fluoride

The properties of 1-butanamine, hydrofluoride will be influenced by both the parent amine

and the hydrofluoric acid. The following table summarizes the known properties of 1-

butanamine. The salt form is expected to be a solid with increased water solubility compared to

the free base.

Table 2: Physicochemical Properties of 1-Butanamine

Property Value

Appearance Colorless liquid

Boiling Point 77-78 °C

Melting Point -49 °C

Density 0.74 g/mL at 25 °C

Solubility in Water Miscible

Experimental Protocols
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The following is a generalized, adaptable protocol for the synthesis of 1-butanamine,
hydrofluoride based on the preparation of other alkylamine hydrofluorides.[6]

Objective: To synthesize 1-butanamine, hydrofluoride from 1-butanamine and hydrofluoric

acid.

Materials:

1-Butanamine (reagent grade)

Hydrofluoric acid (40% aqueous solution)

Ethanol (anhydrous)

Round-bottom flask

Stirring apparatus

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

In a well-ventilated fume hood, a pre-weighed amount of 1-butanamine is dissolved in two

parts of ethanol at room temperature in a round-bottom flask equipped with a stirrer.

The flask is cooled in an ice bath.

1.015 equivalents of hydrogen fluoride, in the form of a 40% strength aqueous hydrofluoric

acid solution, are added dropwise from a metering device.[6]

Care should be taken to ensure the temperature of the reaction mixture does not exceed

40°C.[6]
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After the addition is complete, the metering device is rinsed with a small volume of distilled

water, which is then added to the reaction mixture.

The mixture is then evaporated to dryness using a rotary evaporator, with careful evacuation

to manage potential foam formation and maintaining a maximum mixture temperature of

65°C.[6]

The resulting solid is 1-butanamine, hydrofluoride.

Safety Precautions: Hydrofluoric acid is extremely corrosive and toxic. All work should be

conducted in a fume hood with appropriate personal protective equipment, including acid-

resistant gloves, lab coat, and eye protection.

Applications in Research and Drug Development
While specific applications for 1-butanamine, hydrofluoride are not extensively documented,

its role can be inferred from the broader use of amine salts and fluorinated compounds in drug

discovery.

Building Block in Organic Synthesis: Simple alkylamines are fundamental building blocks in

the synthesis of more complex molecules, including active pharmaceutical ingredients

(APIs). The hydrofluoride salt can serve as a convenient, stable source of the butylamine

moiety in various chemical reactions.

Modification of Physicochemical Properties: The conversion of a basic drug candidate into a

salt is a common strategy to improve its aqueous solubility and dissolution rate, which can

enhance bioavailability. The hydrofluoride salt form of a butylamine-containing compound

could be explored for these benefits.

Fluorinating Reagent: While not a primary fluorinating agent itself, the hydrofluoride salt

introduces fluoride ions into a chemical system, which could potentially participate in or

influence certain chemical transformations.
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Synthesis of 1-Butanamine, Hydrofluoride
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Caption: Workflow for the synthesis of 1-Butanamine, Hydrofluoride.

Potential Role in a Drug Discovery Workflow
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Use of an Amine Salt in Drug Discovery
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Caption: A logical workflow for the use of amine salts in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

2. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved
and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. US20010006622A1 - N-alkyldiethanolamine hydrofluorides and oral hygiene compositions
containing them - Google Patents [patents.google.com]

To cite this document: BenchChem. [1-Butanamine, hydrofluoride CAS number lookup].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484292#1-butanamine-hydrofluoride-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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